Cas no 2770486-65-0 (2-[(Benzyloxy)carbonyl]-5,8-difluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid)

• Product Name: 2-[(Benzyloxy)carbonyl]-5,8-difluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• CAS No: 2770486-65-0
• MF: C₁₈H₁₅F₂NO₄
• MW: 347.31281208992
• CID: 6127105
• PubChem ID: 165993007
• Update Time: 2025-11-06

2-[(Benzyloxy)carbonyl]-5,8-difluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2770486-65-0
• EN300-37398245
• 2-[(benzyloxy)carbonyl]-5,8-difluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• 2-[(Benzyloxy)carbonyl]-5,8-difluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid

• Inchi： 1S/C18H15F2NO4/c19-14-6-7-15(20)13-9-21(16(17(22)23)8-12(13)14)18(24)25-10-11-4-2-1-3-5-11/h1-7,16H,8-10H2,(H,22,23)
• InChI Key： DOMYVBLCSWJAJV-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C2=C1CC(C(=O)O)N(C(=O)OCC1C=CC=CC=1)C2)F

Computed Properties

• Exact Mass: 347.09691428g/mol
• Monoisotopic Mass: 347.09691428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-[(Benzyloxy)carbonyl]-5,8-difluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid

Comprehensive Overview of 2-[(Benzyloxy)carbonyl]-5,8-difluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid (CAS No. 2770486-65-0)

The compound 2-[(Benzyloxy)carbonyl]-5,8-difluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid (CAS No. 2770486-65-0) is a fluorinated derivative of tetrahydroisoquinoline, a structural motif widely recognized in medicinal chemistry for its pharmacological potential. This heterocyclic compound features a benzyloxycarbonyl (Cbz) protecting group and two fluorine atoms at positions 5 and 8, which significantly influence its electronic properties and reactivity. The presence of the carboxylic acid moiety further enhances its versatility as a building block for drug discovery and organic synthesis.

In recent years, fluorinated compounds like 5,8-difluoro-tetrahydroisoquinoline derivatives have garnered attention due to their enhanced metabolic stability and bioavailability, traits highly sought after in the development of small-molecule therapeutics. Researchers are particularly interested in how the difluoro substitution affects the compound's binding affinity to biological targets, a topic frequently explored in structure-activity relationship (SAR) studies. The Cbz-protected variant discussed here is often utilized in peptide coupling reactions or as an intermediate in the synthesis of more complex bioactive molecules.

The synthetic utility of CAS No. 2770486-65-0 extends to its role in click chemistry and metal-catalyzed cross-coupling reactions, both of which are pivotal in modern pharmaceutical manufacturing. Its tetrahydroisoquinoline core is a privileged scaffold found in numerous FDA-approved drugs, underscoring its relevance in drug design. Current trends in AI-driven molecular modeling have also highlighted fluorinated isoquinolines as promising candidates for virtual screening, aligning with industry demands for fragment-based drug discovery (FBDD).

From a commercial perspective, 2-[(Benzyloxy)carbonyl]-5,8-difluoro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid is available through specialized chemical suppliers catering to research institutions and biotech companies. Its purity and stability are critical for reproducibility in experiments, making analytical HPLC and NMR characterization essential quality control measures. Environmental and safety considerations are also addressed through compliant packaging and handling protocols, reflecting the growing emphasis on green chemistry principles.

Frequently asked questions about this compound include its solubility profile (typically in polar aprotic solvents like DMF or DMSO), optimal storage conditions (often under inert gas at low temperatures), and potential applications in central nervous system (CNS) drug development. These queries reflect the compound's niche yet expanding role in cutting-edge research. As the demand for fluorine-containing pharmaceuticals rises, derivatives like CAS No. 2770486-65-0 are poised to remain at the forefront of innovative therapeutic strategies.